Cas no 1094423-38-7 (2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1094423-38-7
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 4560380
• Update Time: 2025-10-28

2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)methyl]-1,3-thiazole-4-carboxylic acid
• 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H8ClNO2S/c12-8-3-1-2-7(4-8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： ZBNUTHSDOUCIJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=NC(C(=O)O)=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4

2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid

2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 1094423-38-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid.

Chemical Structure and Synthesis

The chemical structure of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid is characterized by a thiazole ring substituted with a 3-chlorophenylmethyl group and a carboxylic acid moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The presence of the 3-chlorophenylmethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical modifications.

The synthesis of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid can be achieved through several routes. One common method involves the reaction of 2-bromothiazole with 3-chlorobenzyl bromide in the presence of a base, followed by hydrolysis of the resulting ester to form the carboxylic acid. Another approach involves the condensation of 2-aminothiophenol with 3-chlorobenzaldehyde to form an intermediate imine, which is then cyclized to yield the thiazole ring. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

Biological Properties and Applications

2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid has been extensively studied for its biological activities. One of its notable properties is its ability to inhibit specific enzymes involved in various physiological processes. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cell signaling pathways. This property makes it a promising lead compound for the development of targeted therapies in cancer and other diseases.

In addition to its enzymatic inhibition properties, 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid has also been investigated for its anti-inflammatory and antioxidant activities. Research has demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. Furthermore, its antioxidant properties contribute to its potential as a protective agent against oxidative stress-related conditions.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid has been explored in various preclinical and clinical studies. Preclinical studies have shown promising results in animal models of cancer, where the compound exhibited significant antitumor activity without causing severe side effects. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising pharmacokinetic profiles. Ongoing phase II trials are focusing on specific indications such as solid tumors and inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid. For example, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively target cancer stem cells, which are known to be resistant to conventional therapies. This finding opens up new avenues for developing more effective cancer treatments.

Another area of active research involves the use of 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid as a scaffold for designing novel drug candidates. Scientists are exploring structural modifications to enhance its potency and selectivity while minimizing off-target effects. These efforts aim to optimize the therapeutic index and improve patient outcomes.

Conclusion

In conclusion, 2-(3-Chlorophenyl)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 1094423-38-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further research and development. Ongoing clinical trials and recent research advancements continue to highlight its potential as a valuable tool in medicinal chemistry and pharmaceutical science.